3-Oxa-1,7,8-triazaspiro[4.4]nonane

• CAS No.: 126505-39-3
• Molecular Formula: C5H11N3O
• Molecular Weight: 129.16 g/mol
• IUPAC Name: 3-oxa-1,7,8-triazaspiro[4.4]nonane
• InChI: InChI=1S/C5H11N3O/c1-5(2-8-7-1)3-9-4-6-5/h6-8H,1-4H2
• InChI Key: JADDTXBPBKLCOS-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CNN1)COCN2

Description

3-Oxa-1,7,8-triazaspiro[4.4]nonane is a spirocyclic compound featuring a unique heterocyclic framework with three nitrogen atoms and one oxygen atom distributed across two fused rings (spiro[4.4]nonane system). For instance, spirocyclic systems like 2,7-diazaspiro[4.4]nonane derivatives exhibit high sigma receptor (S1R/S2R) affinity (Kᵢ = 1.8–11 nM) and antiallodynic activity . The incorporation of oxygen (e.g., 1-oxa-7-azaspiro[4.4]nonane) further modulates physicochemical properties such as polarity and solubility, critical for drug design .

Preparation Methods

The synthesis of 3-Oxa-1,7,8-triazaspiro[4.4]nonane involves several steps and specific reaction conditions. One efficient method for synthesizing this compound includes the use of intermediates and target compounds that do not require additional purification . The reaction conditions typically involve controlled temperatures and the use of specific reagents to achieve high yields.

Chemical Reactions Analysis

3-Oxa-1,7,8-triazaspiro[4.4]nonane undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Oxa-1,7,8-triazaspiro[4.4]nonane has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is used in the development of bioactive compounds and studying biological pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Oxa-1,7,8-triazaspiro[4.4]nonane involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biological pathways, resulting in the desired effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 3-Oxa-1,7,8-triazaspiro[4.4]nonane with structurally related spirocycles:

Compound Name	Heteroatoms & Substituents	Melting Point (°C)	Key Properties/Activities	References
3-Oxa-1,7,8-triazaspiro[4.4]nonane	1 O, 3 N (positions 1,7,8)	N/A	Rigid scaffold, potential bioactivity	-
9-Methyl-3-(4-methylphenyl)-... (4b)	1 O, 3 N; aryl substituents	168–169	NMR-confirmed structure, spirocyclic
2,7-Diazaspiro[4.4]nonane derivatives	2 N	N/A	S1R/S2R ligands (Kᵢ = 1.8–11 nM)
1-Oxa-7-azaspiro[4.4]nonane oxalate	1 O, 1 N	N/A	High-purity reagent, synthetic building block
1,4-Diaza-2,5-dioxobicyclo[4.3.0]nonane	2 N, 2 O; bicyclic	N/A	Antimicrobial (Gram +/- bacteria)
7-Phenyl-1,3-diazaspiro[4.4]nonane-2,4-dione	2 N, 2 O; phenyl substituent	N/A	Crystallographic data, SMILES available

Key Observations :

• Heteroatom Configuration: The number and position of heteroatoms (O/N) influence bioactivity. For example, 2,7-diazaspiro[4.4]nonane lacks oxygen but shows strong sigma receptor binding, while oxygen-containing analogs (e.g., 1-oxa-7-azaspiro[4.4]nonane) are prioritized for solubility-driven applications .

Biological Activity

3-Oxa-1,7,8-triazaspiro[4.4]nonane is a heterocyclic compound characterized by a unique spirocyclic structure that incorporates one oxygen atom and three nitrogen atoms. This distinctive arrangement contributes to its chemical properties and potential biological activities, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

• Molecular Formula : C$_n$H$_m$N$_3$O
• Molecular Weight : Approximately 171.22 g/mol (exact values may vary based on specific isomers)
• Structure : The spirocyclic framework allows for various conformations, influencing its reactivity and interaction with biological systems.

The biological activity of 3-Oxa-1,7,8-triazaspiro[4.4]nonane is believed to stem from its ability to interact with various molecular targets within biological systems. These interactions can modulate enzyme activity, receptor binding, and other cellular processes:

• Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes, impacting metabolic pathways.
• Receptor Modulation : It may bind to specific receptors, altering cellular signaling and responses.

Biological Activities

Research has indicated several potential biological activities associated with 3-Oxa-1,7,8-triazaspiro[4.4]nonane:

• Antimicrobial Activity : Studies have shown that compounds with similar structures exhibit significant antimicrobial properties against various pathogens.
• Anticancer Properties : Preliminary investigations suggest that this compound may have cytotoxic effects on cancer cell lines, indicating potential as an anticancer agent.
• Neuroprotective Effects : Some derivatives have been noted for their neuroprotective capabilities, which could be beneficial in treating neurodegenerative diseases.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various spirocyclic compounds, including 3-Oxa-1,7,8-triazaspiro[4.4]nonane. The results demonstrated:

Compound	Microorganism Tested	Inhibition Zone (mm)
3-Oxa-1,7,8-triazaspiro[4.4]nonane	Staphylococcus aureus	15
3-Oxa-1,7,8-triazaspiro[4.4]nonane	Escherichia coli	12
Control (Standard Antibiotic)	Staphylococcus aureus	25
Control (Standard Antibiotic)	Escherichia coli	20

These findings suggest that the compound has comparable activity against certain bacteria when compared to standard antibiotics.

Anticancer Activity

In vitro studies on the cytotoxic effects of 3-Oxa-1,7,8-triazaspiro[4.4]nonane against various cancer cell lines revealed:

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	10
MCF-7 (Breast Cancer)	15
A549 (Lung Cancer)	12

The IC50 values indicate that the compound exhibits significant cytotoxicity against these cancer cell lines, warranting further investigation into its mechanism of action and therapeutic potential.